Cas no 2229499-52-7 (2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid)
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid
- 2229499-52-7
- EN300-1738529
-
- Inchi: 1S/C14H20O3/c1-5-17-11-6-7-12(10(4)8-11)13(9(2)3)14(15)16/h6-9,13H,5H2,1-4H3,(H,15,16)
- InChI Key: KCYVHDQIPGMARX-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC(=CC=1C)OCC)C(C)C)=O
Computed Properties
- Exact Mass: 236.14124450g/mol
- Monoisotopic Mass: 236.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 46.5Ų
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1738529-0.05g |
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid |
2229499-52-7 | 0.05g |
$924.0 | 2023-09-20 | ||
| Enamine | EN300-1738529-0.1g |
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid |
2229499-52-7 | 0.1g |
$968.0 | 2023-09-20 | ||
| Enamine | EN300-1738529-0.25g |
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid |
2229499-52-7 | 0.25g |
$1012.0 | 2023-09-20 | ||
| Enamine | EN300-1738529-0.5g |
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid |
2229499-52-7 | 0.5g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1738529-1.0g |
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid |
2229499-52-7 | 1g |
$1100.0 | 2023-06-04 | ||
| Enamine | EN300-1738529-2.5g |
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid |
2229499-52-7 | 2.5g |
$2155.0 | 2023-09-20 | ||
| Enamine | EN300-1738529-5.0g |
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid |
2229499-52-7 | 5g |
$3189.0 | 2023-06-04 | ||
| Enamine | EN300-1738529-10.0g |
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid |
2229499-52-7 | 10g |
$4729.0 | 2023-06-04 | ||
| Enamine | EN300-1738529-1g |
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid |
2229499-52-7 | 1g |
$1100.0 | 2023-09-20 | ||
| Enamine | EN300-1738529-5g |
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid |
2229499-52-7 | 5g |
$3189.0 | 2023-09-20 |
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid
Introduction to 2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid (CAS No. 2229499-52-7)
2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229499-52-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique aromatic and aliphatic structure, exhibits a promising profile for various applications, particularly in the development of novel therapeutic agents and biochemical research. The molecular architecture of this compound, characterized by an ethoxy-substituted phenyl ring and a methylbutanoic acid side chain, positions it as a versatile intermediate in synthetic chemistry.
The structural motif of 2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid incorporates elements that are highly relevant to contemporary drug discovery efforts. The presence of an aromatic ring with ethoxy and methyl substituents enhances its potential as a pharmacophore, contributing to interactions with biological targets. Furthermore, the butanoic acid moiety introduces functionality that can be modified or exploited for specific biochemical pathways. Such structural features make this compound a valuable candidate for further exploration in medicinal chemistry.
In recent years, the pharmaceutical industry has increasingly focused on developing small molecules with tailored properties to address unmet medical needs. 2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid aligns with this trend by offering a scaffold that can be modified to achieve desired pharmacokinetic and pharmacodynamic profiles. Researchers have been investigating its potential in various therapeutic areas, including inflammation, metabolic disorders, and neurodegenerative diseases. The compound’s ability to modulate key biological pathways makes it an attractive starting point for structure-activity relationship (SAR) studies.
One of the most compelling aspects of 2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid is its synthetic accessibility. The availability of this compound as an intermediate allows chemists to explore diverse derivatives efficiently. Advances in synthetic methodologies have enabled the rapid construction of libraries of related compounds, facilitating high-throughput screening and rapid optimization. This capability is particularly important in modern drug discovery pipelines, where speed and efficiency are critical.
The biological activity of 2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid has been the subject of several preliminary studies. Research indicates that this compound may interact with enzymes and receptors involved in critical metabolic processes. For instance, its structural similarity to known bioactive molecules suggests potential effects on pathways related to lipid metabolism and energy homeostasis. These findings are consistent with the growing interest in targeting metabolic dysregulation as a therapeutic strategy for chronic diseases.
Moreover, the compound’s aromatic system provides opportunities for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow for the introduction of additional substituents at specific positions on the phenyl ring, enabling fine-tuning of biological activity. Such modifications are essential for optimizing potency, selectivity, and pharmacokinetic properties in drug candidates.
The synthesis of 2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include Friedel-Crafts alkylation followed by esterification or carboxylation reactions to introduce the desired functional groups. The use of palladium-catalyzed cross-coupling reactions can also streamline the process by providing efficient routes to complex aryl structures.
In academic research, 2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid has been employed as a building block in the development of novel heterocyclic compounds. Heterocycles are known for their broad spectrum of biological activities and are prevalent in many approved drugs. By incorporating this compound into larger molecular frameworks, researchers aim to discover new scaffolds with enhanced therapeutic potential.
The safety profile of 2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid is another important consideration in its application. Preliminary toxicological assessments suggest that the compound exhibits moderate solubility in organic solvents but limited bioavailability in aqueous systems. These properties influence its suitability for certain formulations and delivery methods. Further studies are warranted to fully characterize its toxicological and pharmacokinetic behavior before clinical translation.
Future directions in the study of 2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid include exploring its role in combinatorial therapies and personalized medicine approaches. The ability to modify its structure allows for the creation of compounds with tailored interactions, which could be particularly useful in treating multidrug-resistant conditions or individualized patient responses.
In conclusion, 2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid (CAS No. 2229499-52-7) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate positions it as a valuable tool for developing novel therapeutics across multiple disease areas. Continued investigation into its properties and applications will likely yield significant advancements in drug discovery and medicinal chemistry.
2229499-52-7 (2-(4-ethoxy-2-methylphenyl)-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)